1-Benzhydryl-3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)urea

• IUPAC Name: 1-benzhydryl-3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C24H22FN3O2/c25-19-11-13-21(14-12-19)28-16-20(15-22(28)29)26-24(30)27-23(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14,20,23H,15-16H2,(H2,26,27,30)
• InChI Key: PXBKAHSGABCXKV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)NC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H22FN3O2
• Molecular Weight: 403.4 g/mol

Description

1-Benzhydryl-3-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and biotechnology. This compound is also known as “Fluoromodafinil” and is a derivative of Modafinil, which is a wakefulness-promoting drug.

Scientific Research Applications

Synthesis and Chemical Properties

• Ureas have been synthesized and their complexation with hydrogen bond counterparts studied, demonstrating the influence of substituents on association and the importance of intramolecular hydrogen bonding in urea derivatives (Ośmiałowski et al., 2013).
• Research on benzhydryl-phenylureas under microwave irradiation has provided new insights into their synthesis, indicating an unexpected rearrangement during the production of hydantoins, which offers a novel access to these urea derivatives (Muccioli et al., 2003).

Biological Applications

• Urea derivatives have been explored for their role in inhibiting orexin receptors, which are involved in regulating feeding, arousal, stress, and drug abuse, highlighting the potential of urea compounds in addressing eating disorders and stress-related conditions (Piccoli et al., 2012).
• The anticonvulsive activity of N-benzhydryl-N'-(heteroyl)ureas has been studied, suggesting the potential of certain urea derivatives in the treatment of convulsive disorders (Tignibidina et al., 1994).

Pharmacological Implications

• Selective antagonism at orexin receptors by urea derivatives has been suggested as a novel pharmacological approach to binge eating and possibly other eating disorders with a compulsive component, without inducing sleep, which indicates the nuanced role these compounds can play in neuropsychopharmacology (Piccoli et al., 2012).

Structural and Conformational Studies

• Studies on the conformational behavior of heterocyclic ureas reveal their ability to unfold and form multiply hydrogen-bonded complexes, providing insights into the structural versatility and potential application of ureas in self-assembly and biomimetic processes (Corbin et al., 2001).